![molecular formula C21H23FN2O B5206197 N-{[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}tetrahydro-2H-pyran-4-amine](/img/structure/B5206197.png)
N-{[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}tetrahydro-2H-pyran-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}tetrahydro-2H-pyran-4-amine is a chemical compound that is commonly referred to as AM-2201. It is a synthetic cannabinoid that is often used in scientific research to study the effects of cannabinoids on the body. This compound is known for its potent psychoactive effects, and it has been used in a variety of studies to investigate the mechanisms of action of cannabinoids.
Mechanism of Action
The mechanism of action of AM-2201 is not fully understood, but it is believed to act on the same receptors as other cannabinoids. Specifically, it is thought to bind to the CB1 receptor, which is found primarily in the brain. This binding activates the receptor, leading to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AM-2201 are similar to those of other cannabinoids. This compound has been shown to have potent psychoactive effects, including changes in mood, perception, and behavior. It has also been shown to have effects on the cardiovascular and respiratory systems, as well as effects on the immune system.
Advantages and Limitations for Lab Experiments
One of the advantages of using AM-2201 in lab experiments is its potency. This compound is known for its potent psychoactive effects, which makes it useful in studies that require a strong pharmacological effect. However, the potency of this compound can also be a limitation, as it may be difficult to control the dosage and effects of the compound in animal studies.
Future Directions
There are many future directions for research on AM-2201 and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the brain and the body. Additionally, there is a need for more research on the use of synthetic cannabinoids in medical applications, such as pain management and treatment of neurological disorders.
Synthesis Methods
The synthesis of AM-2201 is a complex process that involves multiple steps. The starting materials for this synthesis are 4-fluoroindole and 3-methyl-2-bromobenzyl chloride. These two compounds are reacted together in the presence of a base to form the intermediate product. This intermediate is then reacted with tetrahydro-2H-pyran-4-amine to form the final product, AM-2201.
Scientific Research Applications
AM-2201 has been used extensively in scientific research to study the effects of cannabinoids on the body. This compound is often used as a reference compound in studies that investigate the pharmacological properties of other synthetic cannabinoids. It has also been used in studies that investigate the effects of cannabinoids on the brain and the body.
properties
IUPAC Name |
N-[[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl]oxan-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O/c1-14-19-12-15(13-23-18-8-10-25-11-9-18)2-7-20(19)24-21(14)16-3-5-17(22)6-4-16/h2-7,12,18,23-24H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRDBCTJVXHBUGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=C(C=C2)CNC3CCOCC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}tetrahydro-2H-pyran-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.